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Compound of Interest

Compound Name: Methyl 12-hydroxydodecanoate
CAS No.: 71655-36-2
Cat. No.: B1606599

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 12-hydroxydodecanoate, a long-chain hydroxy fatty acid ester, is a versatile molecule
with significant potential in various scientific and industrial fields, including polymer chemistry,
cosmetics, and as a precursor in drug development. This technical guide provides a
comprehensive overview of its chemical identity, physicochemical properties, a detailed
protocol for its synthesis via Fischer esterification, and a discussion of its current and potential
applications. The information presented herein is intended to equip researchers and
professionals with the necessary knowledge to effectively synthesize, handle, and utilize this
compound in their work.

Introduction

Methyl 12-hydroxydodecanoate (CAS Number: 71655-36-2) is the methyl ester of 12-
hydroxydodecanoic acid.[1] This bifunctional molecule contains a terminal hydroxyl group and a
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methyl ester group, making it a valuable building block for the synthesis of various polymers
and specialty chemicals. Its long aliphatic chain imparts hydrophobicity, while the polar hydroxyl
and ester groups provide sites for further chemical modification. This unique combination of
features has led to its investigation in diverse applications, from the creation of biodegradable
polyesters to its use as an emollient in cosmetic formulations. In the context of drug
development, long-chain fatty acid esters can be used to modify the pharmacokinetic
properties of therapeutic agents, potentially improving their solubility, stability, and
bioavailability.

Chemical Identity and Molecular Structure

A clear understanding of the chemical identity and structure of Methyl 12-
hydroxydodecanoate is fundamental for its application and further research.

e CAS Number: 71655-36-2[1]
e Molecular Formula: C13H2603[1]
¢ [UPAC Name: methyl 12-hydroxydodecanoate[1]

The molecular structure of Methyl 12-hydroxydodecanoate consists of a twelve-carbon
aliphatic chain with a hydroxyl group at one terminus (C12) and a methyl ester group at the
other (C1).

Caption: Molecular Structure of Methyl 12-hydroxydodecanoate

Physicochemical Properties

A summary of the key physicochemical properties of Methyl 12-hydroxydodecanoate is
provided in the table below. This data is essential for designing experiments, understanding its
behavior in various systems, and ensuring safe handling.
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Property Value Source
Molecular Weight 230.34 g/mol [1]
Appearance White to off-white solid

Melting Point 31-32°C

Boiling Point Not available

Soluble in organic solvents
Solubility such as methanol and

chloroform. Insoluble in water.

Density Not available

LogP 3.7 [1]

Synthesis of Methyl 12-hydroxydodecanoate via
Fischer Esterification

The most common and straightforward method for the laboratory synthesis of Methyl 12-
hydroxydodecanoate is the Fischer esterification of its corresponding carboxylic acid, 12-
hydroxydodecanoic acid, with methanol in the presence of an acid catalyst.[2]

Causality of Experimental Choices

The Fischer esterification is an equilibrium-controlled reaction. To drive the reaction towards the
formation of the ester product, Le Chatelier's principle is applied.[2] This is achieved by using a
large excess of one of the reactants, typically the less expensive one, which in this case is
methanol. The use of a strong acid catalyst, such as sulfuric acid, is crucial to protonate the
carbonyl oxygen of the carboxylic acid, thereby increasing its electrophilicity and facilitating the
nucleophilic attack by the alcohol.[3][4] The reaction is typically performed under reflux to
increase the reaction rate. The workup procedure is designed to remove the excess acid
catalyst and unreacted carboxylic acid, followed by purification to isolate the desired ester.

Experimental Protocol

Materials:
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e 12-hydroxydodecanoic acid

e Anhydrous methanol

o Concentrated sulfuric acid (H2SOa)

o Saturated sodium bicarbonate (NaHCOs) solution

 Brine (saturated NaCl solution)

¢ Anhydrous sodium sulfate (Na2S0Oa4) or magnesium sulfate (MgSQOa)
» Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

Equipment:

Round-bottom flask

» Reflux condenser

e Heating mantle or oil bath

o Magnetic stirrer and stir bar

e Separatory funnel

e Rotary evaporator

o Standard laboratory glassware
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 12-
hydroxydodecanoic acid in a large excess of anhydrous methanol (e.g., 20-30 molar
equivalents).

o Catalyst Addition: Slowly and carefully add a catalytic amount of concentrated sulfuric acid
(approximately 2-5 mol% relative to the carboxylic acid) to the stirring solution.
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o Reflux: Attach a reflux condenser to the flask and heat the mixture to a gentle reflux using a
heating mantle or oil bath.[2] Allow the reaction to proceed for 4-6 hours. The progress of the
reaction can be monitored by thin-layer chromatography (TLC).

e Quenching and Extraction: After the reaction is complete, allow the mixture to cool to room
temperature. Carefully neutralize the excess acid by slowly adding saturated sodium
bicarbonate solution until effervescence ceases.

e Solvent Extraction: Transfer the mixture to a separatory funnel and add an equal volume of
an organic solvent (e.g., diethyl ether). Shake the funnel vigorously, venting frequently. Allow
the layers to separate and collect the organic layer. Extract the aqueous layer two more
times with the organic solvent.

e Washing: Combine the organic extracts and wash them sequentially with saturated sodium
bicarbonate solution and then with brine.

» Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or
magnesium sulfate. Filter off the drying agent and concentrate the filtrate using a rotary
evaporator to remove the solvent.

 Purification: The crude product can be further purified by column chromatography on silica
gel if necessary, although in many cases, the product obtained after workup is of sufficient

purity.
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Caption: Workflow for the Synthesis of Methyl 12-hydroxydodecanoate

Applications in Research and Drug Development
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Methyl 12-hydroxydodecanoate serves as a valuable intermediate in several areas of
research and development:

o Polymer Synthesis: The bifunctional nature of this molecule allows it to be a monomer for the
synthesis of polyesters through self-condensation or copolymerization with other monomers.
These polyesters can exhibit biodegradability and may have applications in biomedical
materials and environmentally friendly plastics.

o Cosmetics and Personal Care: As a long-chain fatty acid ester, it can function as an
emollient, conditioning agent, and viscosity modifier in cosmetic and personal care
formulations.

e Drug Delivery and Prodrug Design: The introduction of a methyl group can modulate the
physicochemical and pharmacokinetic properties of a drug molecule.[4] The long aliphatic
chain of Methyl 12-hydroxydodecanoate can be incorporated into drug delivery systems or
used to create prodrugs with enhanced lipophilicity, potentially improving membrane
permeability and altering drug distribution and metabolism.

Safety and Handling

As with any chemical, proper safety precautions should be taken when handling Methyl 12-
hydroxydodecanoate. It is advisable to consult the Safety Data Sheet (SDS) before use. In
general, it should be handled in a well-ventilated area, and personal protective equipment
(PPE) such as safety glasses, gloves, and a lab coat should be worn.

Conclusion

Methyl 12-hydroxydodecanoate is a versatile and valuable chemical compound with a well-
defined structure and accessible synthesis route. Its unique properties make it a compound of
interest for researchers in materials science, cosmetics, and pharmaceutical development. This
guide provides the foundational knowledge required for its synthesis, characterization, and
application, serving as a valuable resource for the scientific community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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